1,1,2,2,3,3,4,4-Octamethyltetrasilolane

• CAS No.: 117729-53-0
• Molecular Formula: C9H26Si4
• Molecular Weight: 246.64 g/mol
• IUPAC Name: 1,1,2,2,3,3,4,4-octamethyltetrasilolane
• InChI: InChI=1S/C9H26Si4/c1-10(2)9-11(3,4)13(7,8)12(10,5)6/h9H2,1-8H3
• InChI Key: JNNILVRIFMJHIN-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(C[Si]([Si]([Si]1(C)C)(C)C)(C)C)C

Description

[ Note: The following is a placeholder. You must replace this information with details gathered from the product's official data sheet or reliable scientific literature.] 1,1,2,2,3,3,4,4-Octamethyltetrasilolane is a high-purity organosilicon compound provided for research and development purposes. It serves as a valuable intermediate in organic synthesis and materials science, particularly in the development of novel silicon-based polymers and hybrid materials. Researchers utilize this compound for its specific structural properties, which can be leveraged in creating advanced ceramics, precursors for thin-film deposition, and tailored ligands in catalysis. This product is strictly labeled For Research Use Only (RUO) . It is not intended for diagnostic, therapeutic, or personal use of any kind. Please consult the safety data sheet (SDS) for detailed handling, storage, and hazard information prior to use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1,1,2,2,3,3,4,4-Octamethyltetrasilolane with structurally related silicon-based compounds, focusing on octamethylcyclotetrasiloxane (D4) , a widely studied cyclic siloxane.

Structural and Chemical Properties

Property	This compound	Octamethylcyclotetrasiloxane (D4)
Molecular Formula	Si₄C₈H₂₄	C₈H₂₄O₄Si₄
Molecular Weight (g/mol)	232.61	296.61
Ring Composition	Si₄ (all-silicon)	Si₄O₄ (silicon-oxygen)
Bond Length (Å)	~2.35 (Si-Si)	~1.63 (Si-O)
Ring Strain	High (shorter Si-Si bonds)	Low (longer Si-O bonds)

Physical Properties

Property	This compound	Octamethylcyclotetrasiloxane (D4)
Boiling Point (°C)	Estimated 120–150 (hypothetical)	175
Density (g/cm³)	~1.05 (predicted)	0.95
Water Solubility	Insoluble	0.05 mg/L
Hydrophobicity	High	Moderate

The absence of oxygen in this compound results in lower polarity compared to D4, leading to reduced solubility in polar solvents and higher volatility. However, its silicon-silicon bonds introduce significant ring strain, which lowers thermal stability and increases reactivity.

Q & A

Q. How can researchers leverage literature databases to identify knowledge gaps about this compound?

• Strategy :
• Boolean searches : Use terms like "Octamethyltetrasilolane AND (degradation OR toxicity)" in Google Scholar to filter relevant studies.
• Citation tracking : Follow references in foundational papers (e.g., environmental fate studies) to map historical and emerging trends .
  
  使用Google Scholar进行搜索

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